Cas no 3238-20-8 ((1-Bromo-3,3,3-trifluoropropyl)benzene)

• Product Name: (1-Bromo-3,3,3-trifluoropropyl)benzene
• CAS No: 3238-20-8
• MF: C₉H₈BrF₃
• MW: 253.059032440186
• CID: 2822042
• PubChem ID: 53668720
• Update Time: 2025-10-29

(1-Bromo-3,3,3-trifluoropropyl)benzene Chemical and Physical Properties

Names and Identifiers

• DAA23820
• 3238-20-8
• Benzene, (1-bromo-3,3,3-trifluoropropyl)-
• EN300-5078243
• SCHEMBL11066670
• (1-Bromo-3,3,3-trifluoropropyl)benzene
• CS-0250422
• DTXSID60705822

• Inchi： 1S/C9H8BrF3/c10-8(6-9(11,12)13)7-4-2-1-3-5-7/h1-5,8H,6H2
• InChI Key： AYKUFAYXLNQFMV-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC=CC=1)CC(F)(F)F

Computed Properties

• Exact Mass: 251.97615Da
• Monoisotopic Mass: 251.97615Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (1-Bromo-3,3,3-trifluoropropyl)benzene

Introduction to (1-Bromo-3,3,3-Trifluoropropyl)Benzene (CAS No. 3238-20-8)

The compound (1-Bromo-3,3,3-Trifluoropropyl)Benzene, identified by the CAS number 3238-20-8, is a unique organic molecule with significant applications in various fields of chemistry. This compound is characterized by its bromine and trifluoromethyl substituents attached to a benzene ring, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the development of advanced materials and pharmaceuticals.

Recent research has focused on the synthesis and characterization of (1-Bromo-3,3,3-Trifluoropropyl)Benzene. Scientists have explored its reactivity under various conditions, revealing its potential as a building block for constructing complex molecular architectures. The trifluoromethyl group imparts unique electronic properties to the molecule, enhancing its stability and reactivity in certain reactions.

In terms of applications, (1-Bromo-3,3,3-Trifluoropropyl)Benzene has been utilized in the synthesis of biologically active compounds. For instance, researchers have employed this compound as an intermediate in the preparation of novel antibiotics and anticancer agents. Its bromine atom serves as an excellent leaving group in substitution reactions, facilitating the formation of diverse derivatives.

Moreover, the compound has gained attention in materials science due to its ability to form stable covalent bonds with other functional groups. This property makes it a promising candidate for designing advanced polymers and coatings with tailored properties. Recent advancements in green chemistry have also explored the use of this compound in environmentally friendly synthetic pathways.

The study of (1-Bromo-3,3,3-Trifluoropropyl)Benzene has been further enhanced by computational chemistry techniques. Researchers have employed quantum mechanical calculations to predict its electronic structure and reactivity patterns. These insights have provided a deeper understanding of its behavior in different chemical environments.

In conclusion, (1-Bromo-3,3,Trifluoropropyl)Benzene (CAS No. 8) stands as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool for scientists working on cutting-edge research projects. As our understanding of this compound continues to grow, it is expected to play an even more prominent role in shaping future advancements in chemistry.